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Compound of Interest

Compound Name: Sodium heptadecyl sulfate
CAS No.: 5910-79-2
Cat. No.: B1343609
Get Quote
. J

Executive Summary & Technical Context
Sodium heptadecyl sulfate (CAS: 5910-79-2) is an odd-chain anionic surfactant (
). Unlike the ubiquitous Sodium Dodecyl Sulfate (SDS/C12), the C17 analog is frequently

employed as an internal standard in quantitative mass spectrometry and surface chemistry
because it is rarely found in biological samples, minimizing background interference.

Critical Operational Difference: Due to the longer alkyl chain (17 carbons vs. 12), this
compound exhibits a significantly higher Krafft point (the temperature at which micelle
formation becomes possible and solubility increases sharply). While SDS is soluble at room
temperature, C17 sulfate often requires heating (

C) to fully solubilize. This introduces a dual hazard: chemical irritation combined with thermal
risk.

Risk Assessment & Hazard Identification

Before handling, review the specific hazards associated with long-chain alkyl sulfates.
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L. Operational
Hazard Class H-Code Description o
Implication

High risk of inhalation;
) ) static charge can
Physical N/A Fine Powder / Dust )
disperse powder

easily.

CRITICAL:
Irreversible corneal
damage is possible
Causes Serious Eye due to protein
Health H318 )
Damage denaturation. Safety
glasses are
insufficient; goggles

are mandatory.

Prolonged contact
) o strips oils from the
Health H315 Causes Skin Irritation _ _
skin, leading to

dermatitis.

Inhalation of dust
May Cause causes immediate
Health H335 ) o
Respiratory Irritation mucous membrane

inflammation.

Strict prohibition on
Environmental H412 Harmful to aquatic life  drain disposal for

concentrated stocks.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific
phase of your workflow.

Table 1: Task-Based PPE Requirements
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Task B:
. Task A: Weighing & o Task C: Waste
Protective Layer _ Solubilization _
Dry Handling ) o Disposal
(Heating/Stirring)
N95 or P100 ) ]
) ) ) Standard Lab N95 (if generating
Respiratory Respirator (Required o
, _ Ventilation aerosols)
if outside fume hood)
Chemical Splash _
) ) Chemical Splash Safety Glasses w/
Eye Protection Goggles (Indirect ) )
Goggles Side Shields
Vent)

o ] Extended Cuff Nitrile
) Nitrile Gloves (Min. o
Hand Protection ] (Double-glove Nitrile Gloves
0.11 mm thickness)
recommended)

Lab Coat + Heat-
) Lab Coat (Buttoned to  Resistant Silicone
Body Protection ) Lab Coat
neck) Mitts (for hot

glassware)

Expert Insight: Latex gloves are not recommended.[1] While they offer fair protection against
weak aqueous solutions, Nitrile provides superior resistance to permeation by organic modifiers
often used with C17 (e.g., methanol/acetonitrile in HPLC workflows) and avoids latex allergen
Issues.

Operational Protocol: Solubilization & Handling

This protocol ensures complete dissolution without degrading the surfactant or creating
hazardous aerosols.

Phase 1: Weighing (The Static Hazard)

o Engineering Control: Perform all weighing inside a chemical fume hood or a powder
containment balance enclosure.

o Static Management: C17 powder is prone to static cling. Use an ionizing gun or anti-static
brush if available.
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e Transfer: Use a weighing boat with a funnel neck to prevent powder spillage during transfer
to the mixing vessel.

Phase 2: Solubilization (The Krafft Point Barrier)

Context: You cannot simply "shake" C17 into solution at room temperature; it will remain a
turbid suspension.

e Solvent Prep: Pre-warm your buffer or water to 50°C.

o Addition: Add the powder to the warm solvent—never add water to the powder (this creates
a gummy clump that is difficult to dissolve).

» Agitation: Use a magnetic stir bar at moderate speed.

o WARNING: Do not shake the bottle vigorously. This creates stable foam that is difficult to
pipette and increases the surface area for potential inhalation if the bottle is opened.

¢ Visual Check: The solution must be perfectly clear. If it is cloudy, the temperature is likely
below the Krafft point, and the concentration of monomeric surfactant is uncontrolled.

Phase 3: Cleanup

» Surface Decontamination: Wipe balance areas with a wet paper towel (water dissolves the
surfactant better than ethanol).

» Residue: If residue dries, it becomes an inhalation hazard. Clean spills immediately while
wet.[2]

Visualized Workflows
Diagram 1: Safe Solubilization Logic

This workflow illustrates the critical decision points regarding the Krafft temperature.
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Start: Solid C17 Sulfate

Weigh inside Fume Hood
(Wear N95 + Goggles)

Add to Solvent (Water/Buffer)

l

Is Temp > 50°C?

Heat to 50-60°C

(Stir Gently - NO SHAKING) Yes

Visual Inspection

Re-heat

Solution is Clear?

No \Yes

Turbid/Precipitate Ready for Use

(Below Krafft Point) (Keep Warm if Conc. > 10mM)

Click to download full resolution via product page
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Caption: Logic flow for overcoming the high Krafft point of Sodium Heptadecyl Sulfate to
ensure accurate concentration.

Diagram 2: Emergency Response (Eye Exposure)

Immediate action is required for surfactant exposure to the eyes due to rapid protein
denaturation.

Eye Contact w/ < 10 Seconds IMMEDIATE Flush Remove Contacts - Flush for Seek Medical Attention
Powder or Solution (Eyewash Station) (If easy to do) "1 Min. 15 Minutes (Bring SDS)

Click to download full resolution via product page

Caption: Critical response path for ocular exposure. Speed is the primary factor in preventing
permanent damage.

Disposal & Environmental Compliance

Sodium heptadecyl sulfate is toxic to aquatic organisms (H412).[2] Dilution is not a solution
for pollution.

e Solid Waste: Expired powder or spill cleanup materials (wipes) must be tagged as
"Hazardous Chemical Waste: Solid (Surfactant)".

e Liquid Waste:

o High Concentration (>1%): Collect in a dedicated carboy labeled "Aqueous Waste with
Surfactants."”

o Trace/Wash Water: Depending on local municipal regulations, trace amounts from
glassware washing may be permissible in sanitary sewers, but check your facility's specific
permit. When in doubt, collect it.

o Container Disposal: Triple rinse empty containers with water (collecting the first rinse) before
defacing the label and recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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